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Compound of Interest

Compound Name: AMD 3465 hexahydrobromide

Cat. No.: B10800333

Get Quote

Introduction

AMD 3465 hexahydrobromide is a potent and selective, non-peptide antagonist of the C-X-C

chemokine receptor type 4 (CXCR4).[1][2] It functions by blocking the binding of the receptor's

natural ligand, stromal cell-derived factor-1 (SDF-1α, also known as CXCL12).[3][4] This

inhibition disrupts downstream signaling pathways involved in cell migration, proliferation, and

survival.[1][3][4] With an affinity for CXCR4 reported to be 8-fold higher than its predecessor,

AMD 3100, AMD 3465 is a valuable tool in studying CXCR4-mediated processes, including HIV

entry, cancer metastasis, and stem cell mobilization.[1][2] These notes provide detailed

protocols for the dissolution and handling of AMD 3465 hexahydrobromide for various

experimental applications.

Physicochemical and Solubility Data
Proper dissolution is critical for experimental success. The solubility of AMD 3465
hexahydrobromide can vary based on the solvent and the specific salt form. The following

table summarizes its solubility in common laboratory solvents.
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Solvent
Maximum

Concentration (mM)

Maximum

Concentration

(mg/mL)

Notes

Water 50 mM[1][2] 44.8 mg/mL

One supplier suggests

solubility is ≥ 100

mg/mL.[5]

DMSO 25 mM[1][2] 22.4 mg/mL

Use fresh, anhydrous

DMSO as moisture

can reduce solubility.

[6]

0.1N Sodium

Bicarbonate
Not specified Not specified

Used for in vivo

delivery in diabetic

mouse models via

osmotic pumps.[3]

Molecular Weight of Hexahydrobromide salt: 896.07 g/mol [2]

Experimental Protocols
Protocol 1: Preparation of High-Concentration Aqueous Stock Solution (50 mM)

This protocol is suitable for preparing a primary stock solution for subsequent dilution in

aqueous buffers or cell culture media.

Materials:

AMD 3465 hexahydrobromide powder

Sterile, nuclease-free water

Sterile, conical polypropylene tubes (e.g., 1.5 mL or 15 mL)

Vortex mixer

Calibrated pipettes
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0.22 µm sterile syringe filter

Procedure:

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of AMD 3465 hexahydrobromide powder into the tube. For

example, for 1 mL of a 50 mM stock solution, weigh 8.96 mg.

Dissolution: Add the appropriate volume of sterile water to the tube. For the example above,

add 1 mL of water.

Mixing: Cap the tube securely and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. If precipitation occurs, gentle warming (up to 37°C) or brief sonication

can be used to aid dissolution.[7]

Sterilization: For cell-based assays, it is crucial to ensure the sterility of the stock solution.

Draw the solution into a sterile syringe and pass it through a 0.22 µm sterile filter into a new

sterile tube.[7]

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles.[5] Store aliquots at -20°C for short-term storage (up to 1

month) or at -80°C for long-term storage (up to 12 months).[1][5][7] Ensure tubes are tightly

sealed and stored under desiccating conditions.[1]

Protocol 2: Preparation of DMSO Stock Solution (25 mM)

A DMSO stock solution is often used for experiments where the final concentration of DMSO in

the assay is tolerable.

Materials:

AMD 3465 hexahydrobromide powder

Anhydrous, sterile-filtered DMSO

Sterile, chemical-resistant tubes

Vortex mixer
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Calibrated pipettes

Procedure:

Weighing: In a sterile, chemical-resistant tube, weigh the desired amount of AMD 3465
hexahydrobromide. For 1 mL of a 25 mM stock, weigh 2.24 mg.

Dissolution: Add the corresponding volume of anhydrous DMSO (1 mL for the example).

Mixing: Cap the tube and vortex until the solution is clear.

Aliquoting and Storage: Aliquot into single-use volumes. Store at -20°C for up to 1 month or

-80°C for up to 1 year in tightly sealed tubes.[6]

Protocol 3: Preparation of Working Solutions for Cell-Based Assays

This protocol describes the dilution of a high-concentration stock solution into a working

solution for direct application to cell cultures.

Materials:

Prepared stock solution (from Protocol 1 or 2)

Sterile cell culture medium or appropriate assay buffer (e.g., PBS, HBSS)

Sterile tubes and pipettes

Procedure:

Thawing: Thaw a single aliquot of the stock solution at room temperature.

Dilution: Perform a serial dilution of the stock solution into the desired sterile medium or

buffer to achieve the final working concentration. For example, to prepare a 100 µM working

solution from a 50 mM stock, perform a 1:500 dilution (e.g., add 2 µL of stock to 998 µL of

medium).

Application: Mix the working solution gently by pipetting or inverting, and then add it to your

experimental setup. Note that the final concentration of AMD 3465 used in vitro can range
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from nanomolar to low micromolar, with IC50 values for inhibiting CXCL12-induced calcium

flux reported to be around 17 nM.[6][7][8]

Visualizations
CXCL12/CXCR4 Signaling Pathway and Inhibition by AMD 3465
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Click to download full resolution via product page

Caption: Mechanism of AMD 3465 as a CXCR4 antagonist.

Experimental Workflow: Preparing AMD 3465 for a Cell-Based Assay
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Caption: Workflow for AMD 3465 solution preparation and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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